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Compound of Interest

Compound Name: Ceralasertib formate

Cat. No.: B15293697 Get Quote

Essential Safety and Handling Guide for
Ceralasertib Formate
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of Ceralasertib formate. The following procedural guidance is designed to

ensure the safe and effective use of this potent ATR kinase inhibitor in a laboratory setting.

Adherence to these protocols is critical for minimizing exposure risk and maintaining a safe

research environment.

Understanding the Compound
Ceralasertib formate is a potent and selective inhibitor of ATR (Ataxia Telangiectasia and

Rad3-related) kinase, a key enzyme in the DNA damage response pathway.[1][2] By inhibiting

ATR, Ceralasertib formate disrupts DNA repair mechanisms, which can lead to apoptosis in

cancer cells.[2] While a Safety Data Sheet (SDS) for the free base, Ceralasertib, classifies it as

not a hazardous substance or mixture, its biological activity warrants careful handling as a

potentially hazardous compound.[3] It is supplied as a solid powder and is intended for

research use only.[2][4]
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The primary goal of PPE is to create a barrier between the researcher and the chemical,

minimizing the risk of exposure through inhalation, skin contact, or eye contact.

Standard PPE Requirements
A baseline of personal protective equipment is mandatory for all procedures involving

Ceralasertib formate.

PPE Component Specification Rationale

Gloves

Nitrile or other chemically

resistant gloves. Double

gloving is recommended.

Prevents skin contact.

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from dust

particles and splashes.

Lab Coat Standard laboratory coat.
Protects skin and personal

clothing.

Closed-toe Shoes
Required in all laboratory

settings.
Protects feet from spills.

Enhanced PPE for High-Risk Procedures
Certain procedures increase the risk of generating aerosols or dust. In these situations,

enhanced PPE is required.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15293697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Rationale

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Required when handling the

powder outside of a

containment system (e.g.,

weighing).

Gown
Disposable, solid-front gown

with tight-fitting cuffs.

Provides a more complete

barrier than a standard lab

coat.

Face Shield
To be worn over safety

goggles.

Offers an additional layer of

protection against splashes to

the face.

Operational Procedures and Handling
Proper handling procedures are essential to prevent contamination and accidental exposure.

Receiving and Storage
Parameter Specification

Shipping Condition Shipped at ambient temperature.[4]

Short-term Storage 0 - 4°C (days to weeks) in a dry, dark place.[4]

Long-term Storage -20°C (months to years) in a dry, dark place.[4]

Stock Solution Storage 0 - 4°C (short-term) or -20°C (long-term).[4]

Upon receipt, inspect the container for any damage. If the container is compromised, handle it

as a spill and follow the appropriate cleanup procedures.

Weighing and Reconstitution
Due to the risk of inhaling the fine powder, weighing and reconstitution of Ceralasertib formate
should be performed in a certified chemical fume hood or a powder containment hood.

Step-by-Step Reconstitution Protocol:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medkoo.com/products/13204
https://www.medkoo.com/products/13204
https://www.medkoo.com/products/13204
https://www.medkoo.com/products/13204
https://www.benchchem.com/product/b15293697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare the Workspace: Ensure the chemical fume hood is clean and uncluttered. Gather all

necessary materials, including the Ceralasertib formate vial, the appropriate solvent

(typically DMSO), and calibrated pipettes.[4]

Don Enhanced PPE: Wear double gloves, a disposable gown, safety goggles, and an N95

respirator.

Tare the Weighing Vessel: Inside the fume hood, place a sterile microcentrifuge tube or other

suitable container on a calibrated analytical balance and tare the balance.

Dispense the Powder: Carefully transfer the desired amount of Ceralasertib formate
powder to the tared vessel. Work slowly to minimize the creation of airborne dust.

Reconstitute the Compound: Add the appropriate volume of solvent to the powder to achieve

the desired stock concentration. Ceralasertib formate is soluble in DMSO.[4]

Ensure Complete Dissolution: Cap the vessel securely and vortex or sonicate as needed to

ensure the compound is fully dissolved.

Label and Store: Clearly label the stock solution with the compound name, concentration,

date, and your initials. Store as recommended in the table above.

Use in Cell Culture
When adding the Ceralasertib formate stock solution to cell culture media, perform the work in

a biological safety cabinet (BSC) to maintain sterility and containment.

Disposal Plan
All materials that come into contact with Ceralasertib formate should be treated as hazardous

chemical waste.
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Waste Stream Disposal Procedure

Solid Waste
Contaminated gloves, gowns, weigh paper,

pipette tips, and empty vials.

Liquid Waste
Unused stock solutions and media containing

Ceralasertib formate.

Follow all institutional and local regulations for the disposal of hazardous chemical waste. Do

not dispose of Ceralasertib formate waste down the drain or in the regular trash.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Incident First Aid / Spill Response

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.[3]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.[3]

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen. Seek medical

attention.[3]

Ingestion

Do not induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[3]

Small Spill

Wearing appropriate PPE, absorb the spill with

an inert material (e.g., vermiculite, sand) and

place it in a sealed container for hazardous

waste disposal. Clean the spill area with a

suitable decontaminating solution.

Large Spill

Evacuate the area and contact your institution's

environmental health and safety (EHS)

department immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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